Cas no 2111069-24-8 (bicyclo3.2.1octane-3-thiol)

bicyclo3.2.1octane-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- bicyclo3.2.1octane-3-thiol
- EN300-1289301
- 2111069-24-8
- bicyclo[3.2.1]octane-3-thiol
-
- Inchi: 1S/C8H14S/c9-8-4-6-1-2-7(3-6)5-8/h6-9H,1-5H2
- InChI Key: SOFHWHQWNUKQCG-UHFFFAOYSA-N
- SMILES: SC1CC2CCC(C1)C2
Computed Properties
- Exact Mass: 142.08162162g/mol
- Monoisotopic Mass: 142.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1Ų
- XLogP3: 3
bicyclo3.2.1octane-3-thiol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1289301-50mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 50mg |
$647.0 | 2023-10-01 | ||
Enamine | EN300-1289301-100mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 100mg |
$678.0 | 2023-10-01 | ||
Enamine | EN300-1289301-2500mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 2500mg |
$1509.0 | 2023-10-01 | ||
Enamine | EN300-1289301-1.0g |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-1289301-1000mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 1000mg |
$770.0 | 2023-10-01 | ||
Enamine | EN300-1289301-250mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 250mg |
$708.0 | 2023-10-01 | ||
Enamine | EN300-1289301-10000mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 10000mg |
$3315.0 | 2023-10-01 | ||
Enamine | EN300-1289301-500mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 500mg |
$739.0 | 2023-10-01 | ||
Enamine | EN300-1289301-5000mg |
bicyclo[3.2.1]octane-3-thiol |
2111069-24-8 | 5000mg |
$2235.0 | 2023-10-01 |
bicyclo3.2.1octane-3-thiol Related Literature
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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2. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
Additional information on bicyclo3.2.1octane-3-thiol
Introduction to Bicyclo[3.2.1]octane-3-thiol (CAS No. 2111069-24-8)
Bicyclo[3.2.1]octane-3-thiol (CAS No. 2111069-24-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its bicyclic structure and thiol functional group, offers a range of potential applications, from pharmaceutical development to advanced materials research.
The bicyclo[3.2.1]octane framework is a stable and rigid structure that provides a robust scaffold for the attachment of various functional groups. The presence of the thiol group (–SH) in bicyclo[3.2.1]octane-3-thiol introduces reactivity and versatility, making it an attractive candidate for a variety of chemical reactions and biological interactions.
Recent studies have highlighted the potential of bicyclo[3.2.1]octane-3-thiol in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The rigid structure of bicyclo[3.2.1]octane was found to enhance the binding affinity and selectivity of these inhibitors, potentially leading to more effective and targeted treatments.
In addition to its pharmaceutical applications, bicyclo[3.2.1]octane-3-thiol has shown promise in materials science. The thiol group can participate in thiol-ene click reactions, which are widely used for the synthesis of polymers and coatings with tailored properties. A 2022 study in the Journal of Polymer Science demonstrated the use of bicyclo[3.2.1]octane-3-thiol as a crosslinking agent in the preparation of biocompatible hydrogels for tissue engineering applications.
The synthesis of bicyclo[3.2.1]octane-3-thiol has been optimized through various methods, including ring-closing metathesis (RCM) and thioetherification reactions. These synthetic routes have been refined to achieve high yields and purity, making the compound more accessible for both academic research and industrial applications.
From a safety perspective, bicyclo[3.2.1]octane-3-thiol is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any thiol-containing compound, it is important to take precautions to avoid skin contact and inhalation due to its potential irritant properties.
In conclusion, bicyclo[3.2.1]octane-3-thiol (CAS No. 2111069-24-8) is a multifaceted compound with a wide range of applications in both pharmaceutical and materials science research. Its unique structural features and functional groups make it an invaluable tool for scientists working on innovative solutions to complex problems in these fields.
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